Cas no 629645-55-2 (tert-butyl N-(4-chloropyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-chloropyrimidin-2-yl)carbamate
• CAS No: 629645-55-2
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD13195506
• CID: 499681
• PubChem ID: 10955357
• Update Time: 2025-07-02

tert-butyl N-(4-chloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, (4-chloro-2-pyrimidinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(4-chloropyrimidin-2-yl)carbamate
• EN300-3221576
• SCHEMBL17518970
• 629645-55-2
• t-Butyl (4-chloropyrimidin-2-yl)carbamate
• tert-Butyl (4-chloropyrimidin-2-yl)carbamate
• A868296
• DTXSID201216555
• tert-Butyl(4-chloropyrimidin-2-yl)carbamate
• MFCD13195506
• PS-18625
• SB59753
• 1,1-Dimethylethyl N-(4-chloro-2-pyrimidinyl)carbamate
• (4-Chloro-2-pyrimidinyl)carbamic acid 1,1-dimethylethyl ester

• MDL： MFCD13195506
• Inchi： 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-7-11-5-4-6(10)12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： IBBOTESNTLXAKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.06196
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-137 ºC
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 64.11

Additional information on tert-butyl N-(4-chloropyrimidin-2-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(4-chloropyrimidin-2-yl)carbamate (CAS: 629645-55-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4-chloropyrimidin-2-yl)carbamate (CAS: 629645-55-2) has emerged as a significant intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

One of the most notable applications of tert-butyl N-(4-chloropyrimidin-2-yl)carbamate is its role as a key intermediate in the synthesis of pyrimidine-based kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrimidine scaffold is a common structural motif in many FDA-approved drugs. Recent research has demonstrated the efficacy of derivatives synthesized from this compound in inhibiting specific kinases involved in tumor proliferation and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel kinase inhibitor using this intermediate, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its role in kinase inhibitor development, tert-butyl N-(4-chloropyrimidin-2-yl)carbamate has been utilized in the synthesis of antiviral agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters described its use in the preparation of pyrimidine nucleoside analogs, which exhibited potent activity against RNA viruses, including SARS-CoV-2. The study emphasized the compound's ability to serve as a versatile building block for modifying the pyrimidine ring, thereby enhancing the antiviral properties of the resulting molecules.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of tert-butyl N-(4-chloropyrimidin-2-yl)carbamate. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which improved the yield and purity of the compound. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to byproduct formation and purification difficulties.

Furthermore, computational studies have provided insights into the molecular interactions and binding affinities of derivatives derived from this compound. Molecular docking and dynamics simulations, as reported in a 2023 article in the Journal of Chemical Information and Modeling, revealed that modifications to the pyrimidine ring can significantly alter the binding kinetics to target proteins. These findings are instrumental in guiding the rational design of new therapeutics with enhanced efficacy and reduced off-target effects.

In conclusion, tert-butyl N-(4-chloropyrimidin-2-yl)carbamate (CAS: 629645-55-2) continues to be a valuable intermediate in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to antiviral agents, supported by ongoing advancements in synthetic methodologies and computational modeling. Future research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, further solidifying its role in drug discovery and development.